Sugar/gadolinium-loaded gold nanoparticles for labelling and imaging cells by magnetic resonance imaging†

Biomaterials Science Pub Date: 2013-04-04 DOI: 10.1039/C3BM60032G

Abstract

Targeted magnetic resonance imaging (MRI) probes for selective cell labelling and tracking are highly desired. We here present biocompatible sugar-coated paramagnetic Gd-based gold nanoparticles (Gd-GNPs) and test them as MRI T1 reporters in different cellular lines at a high magnetic field (11.7 T). With an average number of 20 Gd atoms per nanoparticle, Gd-GNPs show relaxivity values r1 ranging from 7 to 18 mM−1 s−1 at 1.41 T. The multivalent presentation of carbohydrates on the Gd-GNPs enhances the avidity of sugars for carbohydrate-binding receptors at the cell surface and increases the local concentration of the probes. A large reduction in longitudinal relaxation times T1 is achieved with both fixed cells and live cells. Differences in cellular labelling are obtained by changing the type of sugar on the gold surface, indicating that simple monosaccharides and disaccharides are able to modulate the cellular uptake. These results stress the benefits of using sugars to produce nanoparticles for cellular labelling. To the best of our knowledge this is the first report on labelling and imaging cells with Gd-based gold nanoparticles which use simple sugars as receptor reporters.

Graphical abstract: Sugar/gadolinium-loaded gold nanoparticles for labelling and imaging cells by magnetic resonance imaging
Sugar/gadolinium-loaded gold nanoparticles for labelling and imaging cells by magnetic resonance imaging†
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Biomaterials Science
Journal Name：Biomaterials Science
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